Cas no 134464-79-2 (Tert-butyl 4-sulfanylpiperidine-1-carboxylate)

• Product Name: Tert-butyl 4-sulfanylpiperidine-1-carboxylate
• CAS No: 134464-79-2
• MF: C₁₀H₁₉NO₂S
• MW: 217.328361749649
• MDL: MFCD10566037
• CID: 840739
• PubChem ID: 21906090
• Update Time: 2025-05-23

Tert-butyl 4-sulfanylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-mercaptopiperidine-1-carboxylate
• tert-Butyl 4-sulfanylpiperidine-1-carboxylate
• 1-BOC-4-MERCAPTO-PIPERIDINE
• 1-(tert-butoxycarbonyl)-4-mercaptopiperidine
• 1-(tert-butyloxycarbonyl)-4-mercapto-piperidine
• 1-N-Boc-4-Mercaptopiperidine
• 1-Piperidinecarboxylic acid,4-mercapto-,1,1-dimethylethyl ester
• 1-t-Butoxycarbonyl-4-mercaptopiperidine
• 4-Mercapto-piperidine-1-carboxylic acid tert-buty
• tert-butyl 4-mercapto-1-piperidinecarboxylate
• tert-butyl 4-sulfanylpiperidin-1-carboxylate
• 1-tert-Butoxycarbonylpiperidine-4-thiol
• 4-Mercaptopiperidine-1-carboxylic acid tert-butyl ester
• 4-Mercapto-piperidine-1-carboxylic acid tert-butyl ester
• 1-Piperidinecarboxylic acid, 4-mercapto-, 1,1-dimethylethyl ester
• 1-Boc-4-mercaptopiperidine
• 1-Boc-piperidine-4-thiol
• USYCVFFWCMHPPG-UHFFFAOYSA-N
• MFCD10566037
• W-205438
• SY029308
• DTXSID80619851
• CS-W001414
• tert-Butyl4-mercaptopiperidine-1-carboxylate
• l-(tert-butoxycarbonyl)-4-mercaptopiperidine
• SCHEMBL1244691
• 4-mercaptopiperidine-1-carboxylic acid tertbutyl ester
• AKOS015949500
• AS-19771
• EN300-180792
• 1- (tert-butoxycarbonyl)-4-mercaptopiperidine
• P10916
• PB34520
• 134464-79-2
• 4-mercapto-piperidine-1-carboxylic acid, tert-butyl ester
• Tert-butyl 4-sulfanylpiperidine-1-carboxylate

• MDL： MFCD10566037
• Inchi： 1S/C10H19NO2S/c1-10(2,3)13-9(12)11-6-4-8(14)5-7-11/h8,14H,4-7H2,1-3H3
• InChI Key： USYCVFFWCMHPPG-UHFFFAOYSA-N
• SMILES： SC1CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 217.11400
• Monoisotopic Mass: 217.11365002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.5
• XLogP3: 2

Experimental Properties

• Density: 1.08±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 80-83°C
• Solubility: Very slightly soluble (0.63 g/l) (25 º C),
• PSA: 68.34000
• LogP: 2.25360

Tert-butyl 4-sulfanylpiperidine-1-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on Tert-butyl 4-sulfanylpiperidine-1-carboxylate

Tert-butyl 4-sulfanylpiperidine-1-carboxylate: A Comprehensive Overview

Tert-butyl 4-sulfanylpiperidine-1-carboxylate, also known by its CAS registry number CAS No.134464-79-2, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This compound belongs to the class of piperidine derivatives, which are widely studied for their diverse applications in drug design and synthesis. The structure of Tert-butyl 4-sulfanylpiperidine-1-carboxylate features a piperidine ring substituted with a sulfanyl group at the 4-position and a tert-butyl ester group at the 1-position, making it a valuable intermediate in organic synthesis.

Recent studies have highlighted the potential of Tert-butyl 4-sulfanylpiperidine-1-carboxylate in various chemical transformations. Its unique structure allows for versatile reactivity, particularly in nucleophilic substitution and elimination reactions. Researchers have demonstrated that the sulfanyl group can act as a leaving group under specific conditions, enabling the formation of diverse piperidine derivatives with functional groups tailored for specific applications. This property has made it an essential building block in the synthesis of bioactive molecules and advanced materials.

The synthesis of Tert-butyl 4-sulfanylpiperidine-1-carboxylate typically involves multi-step processes, including alkylation, oxidation, and esterification reactions. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, reducing production costs and enhancing product quality. For instance, the use of transition metal catalysts has been shown to accelerate the formation of the sulfanyl-substituted piperidine ring, making it more accessible for large-scale production.

In terms of applications, Tert-butyl 4-sulfanylpiperidine-1-carboxylate has found utility in several areas. In pharmaceutical chemistry, it serves as a key intermediate in the synthesis of bioactive compounds with potential therapeutic applications. For example, derivatives of this compound have been explored for their anti-inflammatory and analgesic properties, making them promising candidates for drug development. Additionally, its use in materials science has been reported, particularly in the development of novel polymers and coatings with enhanced mechanical and thermal properties.

The growing interest in Tert-butyl 4-sulfanylpiperidine-1-carboxylate is also driven by its compatibility with modern green chemistry principles. Researchers have developed eco-friendly synthetic routes that minimize waste generation and reduce environmental impact. These methods often involve the use of renewable feedstocks and energy-efficient reaction conditions, aligning with global sustainability goals.

In conclusion, Tert-butyl 4-sulfanylpiperidine-1-carboxylate (CAS No.134464-79-2) is a versatile compound with significant potential in organic synthesis and materials science. Its unique structure and reactivity make it an invaluable tool for researchers seeking to develop innovative solutions across various industries. As ongoing studies continue to uncover new applications and improve synthetic methodologies, this compound is poised to play an increasingly important role in both academic research and industrial production.